![molecular formula C25H26ClN3O2 B278440 N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide](/img/structure/B278440.png)
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide
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Overview
Description
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide, also known as BRL-15572, is a chemical compound that has been studied extensively for its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been identified as a potent and selective antagonist of the dopamine D3 receptor.
Mechanism of Action
The mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide involves its binding to the dopamine D3 receptor and blocking its activity. This results in a decrease in the release of dopamine, which is involved in the regulation of reward and motivation pathways in the brain. By blocking the activity of the dopamine D3 receptor, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of dopamine in the brain, which is involved in the regulation of reward and motivation pathways. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in addiction and other psychiatric disorders. However, one limitation is that it has a relatively short half-life, which can make it difficult to study its long-term effects in animal models.
Future Directions
There are several potential future directions for research on N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide. One direction is to investigate its potential therapeutic applications in the treatment of drug addiction and other psychiatric disorders. Another direction is to study its long-term effects in animal models and to develop more stable analogs that can be used for long-term studies. Additionally, further research is needed to understand the molecular mechanisms underlying the effects of this compound on the dopamine D3 receptor and to identify other potential targets for this compound.
Synthesis Methods
The synthesis of N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide involves several steps, including the reaction of 4-benzylpiperazine with 4-nitroaniline, reduction of the resulting product with tin and hydrochloric acid, and subsequent reaction with 3-chloro-4-methoxybenzoyl chloride. The final product is obtained after purification using column chromatography. The synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been identified as a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This compound has been shown to have potential applications in the treatment of drug addiction, schizophrenia, and other psychiatric disorders.
properties
Molecular Formula |
C25H26ClN3O2 |
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Molecular Weight |
435.9 g/mol |
IUPAC Name |
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide |
InChI |
InChI=1S/C25H26ClN3O2/c1-31-24-12-7-20(17-23(24)26)25(30)27-21-8-10-22(11-9-21)29-15-13-28(14-16-29)18-19-5-3-2-4-6-19/h2-12,17H,13-16,18H2,1H3,(H,27,30) |
InChI Key |
ZFVPMHPOQDRFME-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4)Cl |
Origin of Product |
United States |
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